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Compound of Interest

Compound Name: Cesium carbonate

Cat. No.: B044355 Get Quote

Abstract: This document provides a comprehensive technical overview of the material safety

data for Cesium Carbonate (Cs₂CO₃), tailored for researchers, scientists, and professionals in

drug development. It consolidates critical safety information, including physical and chemical

properties, hazard classifications, toxicological data, and emergency procedures. All

quantitative data is presented in structured tables for clarity. The guide includes detailed

diagrams of key safety workflows and logical relationships, and outlines a representative

experimental protocol for toxicological assessment to ensure a thorough understanding of the

material's safety profile.

Compound Identification and Physicochemical
Properties
Cesium carbonate (CAS No. 534-17-8) is a white, crystalline, hygroscopic solid compound.[1]

[2] It is widely utilized in organic synthesis as a mild and effective base, owing to its high

solubility in polar organic solvents compared to other alkali metal carbonates like potassium or

sodium carbonate.[1][2][3][4] Its applications are prominent in N-alkylation reactions, Suzuki,

Heck, and Sonogashira coupling reactions, and in enhancing the efficiency of polymer solar

cells.[1] Understanding its properties is paramount for safe handling in a laboratory setting.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name Dicaesium carbonate

Chemical Formula Cs₂CO₃

CAS Number 534-17-8[1][5]

EC Number 208-591-9[1][5]

| Molecular Weight | 325.82 g/mol [6] |

Table 2: Physical and Chemical Properties

Property Value

Appearance White crystalline powder[1][6]

Odor Odorless[3]

Density 4.072 g/cm³[1][4]

Melting Point 610 °C (1,130 °F; 883 K) (decomposes)[1][2]

Solubility in Water 2605 g/L (15 °C)[1]

Solubility in Ethanol 110 g/L[1]

Solubility in DMF 119.6 g/L[1]

Flash Point Non-flammable[1][7]

Auto-ignition Temperature None[7]

| Stability | Stable under normal conditions, but is hygroscopic and sensitive to moisture.[6][7] |

Hazard Identification and GHS Classification
Cesium carbonate is classified as a hazardous substance under the Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals. The primary hazards are

associated with irritation and potential long-term health effects.
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Table 3: GHS Hazard Classification for Cesium Carbonate

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin
irritation[5][6][8]

Serious Eye Damage/Irritation 1 / 2A

H318/H319: Causes serious

eye damage / Causes serious

eye irritation[5][6][8][9][10]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[5][6][8]

Reproductive Toxicity 2

H361: Suspected of damaging

fertility or the unborn child[9]

[10][11]

| Specific Target Organ Toxicity (Repeated Exposure) | 2 | H373: May cause damage to organs

(Kidney, Adrenal gland, Testes) through prolonged or repeated exposure[9][10][11] |
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GHS Hazard Statements

!

H315: Causes skin irritation
 Warning

H319: Causes serious eye irritation Warning

H335: May cause respiratory irritation

 Warning

H361: Suspected of damaging fertility

H373: May cause damage to organs

Click to download full resolution via product page

Caption: GHS pictogram and associated primary hazard statements for Cesium Carbonate.

Toxicological Profile
The primary toxicological concerns with cesium carbonate are acute irritation and potential

chronic organ damage.[12]

Table 4: Acute Toxicity Data

Route Species Value

Oral Rat LD50: 2,333 mg/kg[7][13]

| Oral | Mouse | LD50: 2,170 mg/kg[14] |
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Representative Experimental Protocol: Acute Oral
Toxicity (LD50)
The cited LD50 value is determined through standardized testing protocols. A representative

methodology is the OECD Test Guideline 425: Acute Oral Toxicity – Up-and-Down Procedure

(UDP). This protocol is designed to estimate the LD50 using a minimal number of animals.

Methodology:

Animal Selection: Healthy, young adult rats of a single sex (typically females, which are often

more sensitive) are selected. Animals are caged individually and acclimated for at least 5

days before dosing.

Dose Administration: The test substance is administered orally via gavage. The initial dose is

selected based on available information, often near an estimated LD50.

Sequential Dosing (Up-and-Down): A single animal is dosed.

If the animal survives, the next animal is given a higher dose (the dose progression factor

is typically 1.5-2.0).

If the animal dies, the next animal is given a lower dose.

Observation Period: Animals are observed for up to 14 days. Key observations include

changes in skin, fur, eyes, and behavior, as well as measurements of body weight. All

mortalities and signs of toxicity are recorded.

Data Analysis: The LD50 is calculated from the results of the sequential doses using a

maximum likelihood method. This approach significantly reduces the number of animals

required compared to classical LD50 methods.

Safe Handling, Storage, and Emergency Procedures
Proper handling and storage are critical to minimize exposure and ensure laboratory safety.

Personal Protective Equipment (PPE) and Handling
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Engineering Controls: Always handle cesium carbonate in a well-ventilated area, preferably

within a chemical fume hood, to minimize dust inhalation.[7][8] Facilities should be equipped

with an eyewash station and a safety shower.[12]

Eye Protection: Wear approved safety glasses with side shields or chemical safety goggles.

[7]

Skin Protection: Use chemical-resistant gloves (e.g., nitrile) and wear a lab coat or other

protective clothing.[5][7]

Respiratory Protection: If dust is generated and ventilation is inadequate, a NIOSH-approved

particulate respirator should be worn.[5]

Handling Practices: Avoid generating dust.[5] Avoid contact with skin, eyes, and clothing.[7]

Wash hands thoroughly after handling.[6]
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Preparation

Handling

Post-Handling

Assess Risks & Review MSDS

Engage Engineering Controls
(e.g., Fume Hood)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle Cs₂CO₃

(Avoid Dust Generation)

Clean Work Area & Decontaminate

Dispose of Waste Properly

Store in Tightly Sealed Container
(Dry Location)
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Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

1. Move to fresh air.
2. Seek medical attention if breathing is difficult.

1. Remove contaminated clothing.
2. Wash area with soap and water for 15 min.

1. Rinse with water for at least 15 min, lifting eyelids.
2. Remove contact lenses if possible.

3. Seek IMMEDIATE medical attention.

1. Do NOT induce vomiting.
2. Give 2-4 cups of water if conscious.
3. Seek IMMEDIATE medical attention.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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